2-Cyclopentyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
2-Cyclopentyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
1164538-84-4
VCID:
VC0459079
InChI:
InChI=1S/C14H17NO4/c16-12-11-10(13(17)18)9-5-6-14(11,19-9)7-15(12)8-3-1-2-4-8/h5-6,8-11H,1-4,7H2,(H,17,18)
SMILES:
C1CCC(C1)N2CC34C=CC(O3)C(C4C2=O)C(=O)O
Molecular Formula:
C14H17NO4
Molecular Weight:
263.29g/mol
2-Cyclopentyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
CAS No.: 1164538-84-4
Main Products
VCID: VC0459079
Molecular Formula: C14H17NO4
Molecular Weight: 263.29g/mol
CAS No. | 1164538-84-4 |
---|---|
Product Name | 2-Cyclopentyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid |
Molecular Formula | C14H17NO4 |
Molecular Weight | 263.29g/mol |
IUPAC Name | 3-cyclopentyl-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid |
Standard InChI | InChI=1S/C14H17NO4/c16-12-11-10(13(17)18)9-5-6-14(11,19-9)7-15(12)8-3-1-2-4-8/h5-6,8-11H,1-4,7H2,(H,17,18) |
Standard InChIKey | SZDGAPWYJPRMQH-UHFFFAOYSA-N |
SMILES | C1CCC(C1)N2CC34C=CC(O3)C(C4C2=O)C(=O)O |
Canonical SMILES | C1CCC(C1)N2CC34C=CC(O3)C(C4C2=O)C(=O)O |
PubChem Compound | 2772052 |
Last Modified | Nov 17 2021 |
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